Cas no 836-83-9 (2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid)
836-83-9 structure
Product Name:2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
CAS No:836-83-9
MF:C11H14N2O4
MW:238.239862918854
CID:989021
PubChem ID:289057
Update Time:2025-04-20
2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,4-dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
- NSC-150475
- AKOS000127033
- (4,4-Dicyclopropyl-2-hydroxy-5-oxo-4,5-dihydro-1H-imidazol-1-yl)acetic acid
- DTXSID001003594
- NSC150475
- 836-83-9
- 2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
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- Inchi: 1S/C11H14N2O4/c14-8(15)5-13-9(16)11(6-1-2-6,7-3-4-7)12-10(13)17/h6-7H,1-5H2,(H,12,17)(H,14,15)
- InChI Key: BXDMRJGYMZCSRA-UHFFFAOYSA-N
- SMILES: O=C1C(C2CC2)(C2CC2)NC(N1CC(=O)O)=O
Computed Properties
- Exact Mass: 238.09535693g/mol
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.7Ų
2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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